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Compound of Interest

Compound Name: 2,5-Dimethyl-1,3,4-oxadiazole

Cat. No.: B185431

Essential Safety and Handling Guide for 2,5-
Dimethyl-1,3,4-oxadiazole

Disclaimer: No specific Safety Data Sheet (SDS) for 2,5-Dimethyl-1,3,4-oxadiazole was
located. The following guidance is based on information for structurally similar compounds,
including other 2,5-disubstituted-1,3,4-oxadiazoles and thiadiazoles. A comprehensive,
compound-specific risk assessment should be conducted by qualified personnel before
handling 2,5-Dimethyl-1,3,4-oxadiazole.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling 2,5-Dimethyl-1,3,4-oxadiazole. The
procedural, step-by-step guidance is intended to directly answer specific operational questions
and build trust by providing value beyond the product itself.

Hazard Identification and Classification

Based on analogous compounds, 2,5-Dimethyl-1,3,4-oxadiazole is anticipated to have the
following hazard classifications.
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Hazard Class Category Hazard Statement
) o H315: Causes skin irritation.[1]
Skin Irritation 2
[2]
o H319: Causes serious eye
Eye Irritation 2A o
irritation.[1][2]
Specific target organ toxicity — H335: May cause respiratory
single exposure irritation.[1][3]
Acute toxicity, Oral 4 H302: Harmful if swallowed.[2]

Personal Protective Equipment (PPE)

A risk assessment should guide the selection of PPE. The following table summarizes the

recommended PPE for handling 2,5-Dimethyl-1,3,4-oxadiazole in a laboratory setting.

Protection Type

Recommended Equipment  Standard

Eye and Face Protection

) OSHA's eye and face
Chemical safety goggles or a ] ) ]
protection regulations in 29
CFR 1910.133 or European

Standard EN166.[4][5]

face shield where splashing is

possible.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). Lab
coat or chemical-resistant

apron.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
dust or aerosols are generated
and engineering controls are
insufficient, a NIOSH/MSHA or
European Standard EN 149
approved respirator may be

necessary.
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Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring laboratory safety.

Aspect

Procedure

Handling

Avoid contact with skin and eyes.[4][5] Do not
breathe dust or fumes.[1][4] Wash hands
thoroughly after handling.[1] Handle in a well-

ventilated area or under a chemical fume hood.

Storage

Store in a tightly closed container in a dry, cool,
and well-ventilated place.[1][5] Keep away from
incompatible materials such as strong oxidizing
agents.[4][5]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes.[6] Seek medical attention if

irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[6] Seek medical
attention.[1][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.[1][7]
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Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for environmental and

personal safety.

Plan

Procedure

Spill Response

Ensure adequate ventilation.[4] Wear
appropriate PPE.[4] For solid spills, sweep or
vacuum up the material and place it into a
suitable, labeled container for disposal.[5][6]

Avoid generating dust.[3]

Waste Disposal

Dispose of contents and container in
accordance with local, regional, and national
regulations.[1][8] Do not allow the product to
enter drains.[1][9] Chemical waste generators
must determine whether a discarded chemical is

classified as hazardous waste.[6][7]

Logical Workflow for Handling 2,5-Dimethyl-1,3,4-

oxadiazole
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Workflow for Handling 2,5-Dimethyl-1,3,4-oxadiazole
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Caption: Logical workflow for the safe handling of 2,5-Dimethyl-1,3,4-oxadiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. aksci.com [aksci.com]

. merckmillipore.com [merckmillipore.com]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. aksci.com [aksci.com]

. bg.cpachem.com [bg.cpachem.com]

°
© [e0) ~ » (&) EEN w N =

. merckmillipore.com [merckmillipore.com]

« To cite this document: BenchChem. [Personal protective equipment for handling 2,5-
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2-5-dimethyl-1-3-4-oxadiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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